Cas no 320574-74-1 (6-prop-2-enoxy-2,3-dihydroinden-1-one)

• Product name: 6-prop-2-enoxy-2,3-dihydroinden-1-one
• CAS No: 320574-74-1
• MF: C₁₂H₁₂O₂
• MW: 188.22248
• MDL: MFCD14204368
• CID: 1449674
• PubChem ID: 636860

6-prop-2-enoxy-2,3-dihydroinden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-prop-2-enoxy-2,3-dihydroinden-1-one
• 6-allyloxy-indan-1-one
• AC1LCT1Y
• 6-(allyloxy)indan-1-one
• SureCN1555495
• 6-ALLYLOXYINDAN-1-ONE
• AB1008510
• 1H-inden-1-one, 2,3-dihydro-6-(2-propenyloxy)-
• W11097
• VMA57474
• SCHEMBL1555495
• DTXSID40348392
• 320574-74-1
• 6-(prop-2-en-1-yloxy)-2,3-dihydro-1H-inden-1-one
• A923704
• 6-(Allyloxy)-2,3-dihydro-1H-inden-1-one
• CS-0038933
• AS-57574
• AKOS015951207
• InChI=1/C12H12O2/c1-2-7-14-10-5-3-9-4-6-12(13)11(9)8-10/h2-3,5,8H,1,4,6-7H

• MDL： MFCD14204368
• Inchi： InChI=1S/C12H12O2/c1-2-7-14-10-5-3-9-4-6-12(13)11(9)8-10/h2-3,5,8H,1,4,6-7H2
• InChI Key： QWRWXXQGESYKNJ-UHFFFAOYSA-N
• SMILES： O=C1CCC2=C1C=C(OCC=C)C=C2

Computed Properties

• Exact Mass: 188.083729621g/mol
• Monoisotopic Mass: 188.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 2.3

6-prop-2-enoxy-2,3-dihydroinden-1-one Security Information

• Storage Condition：(BD336595)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones